![molecular formula C7H10O4-2 B1236134 Heptanedioate](/img/structure/B1236134.png)
Heptanedioate
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Overview
Description
Pimelate(2-) is a dicarboxylic acid dianion obtained by the deprotonation of both the carboxy groups of pimelic acid. It is a dicarboxylic acid dianion and a pimelate. It is a conjugate base of a pimelate(1-).
Scientific Research Applications
Extraction Applications
Heptanedioate, also known as pimelic acid, is utilized in reactive extraction processes. Marti, Zeidan, and Uslu (2016) investigated the extraction of this compound from aqueous solutions using trioctylamine in decan-1-ol. They found that the extraction efficiency reached 98.27% under certain conditions, demonstrating this compound's significant potential in extraction processes (Marti, Zeidan, & Uslu, 2016).
Viscosity and Density Studies
This compound's properties in solutions have been a subject of research. Bai and Yan (2003) measured viscosity and density data for this compound in aqueous sucrose solutions. Their research provided insights into the effect of temperature and sucrose concentration on the B-coefficients of this compound (Bai & Yan, 2003).
Solid-Liquid Equilibria
Wang, Li, and Chen (2012) studied the solid-liquid equilibrium data of binary mixtures involving heptanedioic acid. This research contributes to understanding the phase behavior of this compound in various organic systems (Wang, Li, & Chen, 2012).
Chemical Synthesis
Kubyshkin, Mikhailiuk, and Komarov (2007) synthesized a non-chiral, rigid analogue of 2-aminoadipic acid from this compound. This work highlights this compound's role in the synthesis of complex organic compounds (Kubyshkin, Mikhailiuk, & Komarov, 2007).
Metabolism and Biochemistry
Borges and Sonnewald (2012) discussed heptanoate, a related compound to this compound, in the context of metabolic disorders and anticonvulsant properties. This research provides insight into the biochemical applications of heptanoate and related compounds (Borges & Sonnewald, 2012).
Corrosion Inhibition
Verma and Quraishi (2014) investigated Schiff's bases of this compound as green corrosion inhibitors for mild steel. This study demonstrates this compound derivatives' potential in corrosion protection (Verma & Quraishi, 2014).
Antimicrobial and Antiviral Properties
Narmani et al. (2019) isolated heptanedioic acid derivatives from the plant pathogenic fungus Cytospora sp. and evaluated their cytotoxic, antimicrobial, antiviral, and nematicidal activities. This research highlights the potential medicinal applications of this compound derivatives (Narmani et al., 2019).
Properties
Molecular Formula |
C7H10O4-2 |
---|---|
Molecular Weight |
158.15 g/mol |
IUPAC Name |
heptanedioate |
InChI |
InChI=1S/C7H12O4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H,8,9)(H,10,11)/p-2 |
InChI Key |
WLJVNTCWHIRURA-UHFFFAOYSA-L |
SMILES |
C(CCC(=O)[O-])CCC(=O)[O-] |
Canonical SMILES |
C(CCC(=O)[O-])CCC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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